Cas no 1558426-55-3 (Benzoic acid, 4-amino-3-(1,1-dimethylethoxy)-, methyl ester)

• Product Name: Benzoic acid, 4-amino-3-(1,1-dimethylethoxy)-, methyl ester
• CAS No: 1558426-55-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5252053
• Update Time: 2025-10-21

Benzoic acid, 4-amino-3-(1,1-dimethylethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3-(1,1-dimethylethoxy)-, methyl ester

• Inchi： 1S/C12H17NO3/c1-12(2,3)16-10-7-8(11(14)15-4)5-6-9(10)13/h5-7H,13H2,1-4H3
• InChI Key： OONHEMSTCRIYMR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N)C(OC(C)(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-amino-3-(1,1-dimethylethoxy)-, methyl ester

Comprehensive Analysis of Benzoic acid, 4-amino-3-(1,1-dimethylethoxy)-, methyl ester (CAS No. 1558426-55-3)

Benzoic acid, 4-amino-3-(1,1-dimethylethoxy)-, methyl ester (CAS No. 1558426-55-3) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative of benzoic acid features a unique 4-amino-3-(1,1-dimethylethoxy) substitution pattern, which enhances its reactivity and utility in synthetic chemistry. The compound's molecular structure, characterized by the methyl ester group, makes it a versatile intermediate for the synthesis of more complex molecules.

In recent years, the demand for high-purity chemical intermediates like Benzoic acid, 4-amino-3-(1,1-dimethylethoxy)-, methyl ester has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential role as a building block for active pharmaceutical ingredients (APIs). The compound's amino and alkoxy functional groups offer multiple sites for further chemical modifications, enabling the creation of tailored molecules for specific applications.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Benzoic acid, 4-amino-3-(1,1-dimethylethoxy)-, methyl ester?" The synthesis typically involves the esterification of the corresponding benzoic acid derivative, followed by selective protection and deprotection steps to achieve the desired substitution pattern. Another common query is: "How does the tert-butoxy group influence the compound's stability?" The bulky 1,1-dimethylethoxy group enhances steric hindrance, which can improve the compound's stability under certain conditions.

The compound's relevance extends to green chemistry initiatives, where researchers explore eco-friendly synthetic pathways. With growing interest in sustainable chemical processes, Benzoic acid, 4-amino-3-(1,1-dimethylethoxy)-, methyl ester is being evaluated for its compatibility with biocatalysis and solvent-free reactions. These approaches align with global trends toward reducing the environmental impact of chemical manufacturing.

From an analytical perspective, CAS No. 1558426-55-3 is often characterized using techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and confirm its structural integrity, which is critical for its use in high-value applications. The compound's spectral data and chromatographic behavior are frequently discussed in scientific forums, reflecting the community's interest in its analytical profiling.

In the context of intellectual property, Benzoic acid, 4-amino-3-(1,1-dimethylethoxy)-, methyl ester has been referenced in several patents related to pharmaceutical formulations and specialty chemicals. Its unique structure makes it a candidate for proprietary innovations, particularly in areas like drug delivery systems and functional materials. Companies investing in R&D often seek detailed information about its patent landscape and commercial availability.

As the scientific community continues to explore novel chemical entities, compounds like Benzoic acid, 4-amino-3-(1,1-dimethylethoxy)-, methyl ester will remain at the forefront of innovation. Its combination of reactivity, stability, and versatility ensures its place in the toolkit of modern chemists. For those interested in its applications, staying updated with the latest research publications and market trends is essential to fully leverage its potential.